Cas no 2171877-65-7 (7-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid)

• Product Name: 7-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid
• CAS No: 2171877-65-7
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5998718
• PubChem ID: 165878087
• Update Time: 2025-05-25

7-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid
• 7-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]heptanoic acid
• EN300-1483976
• 2171877-65-7

• Inchi： 1S/C28H36N2O5/c1-19(2)25(17-26(31)29-16-10-4-3-5-15-27(32)33)30-28(34)35-18-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h6-9,11-14,19,24-25H,3-5,10,15-18H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： ZKWZPWCZOGSUSN-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NCCCCCCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 7-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid

Introduction to 7-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic Acid (CAS No. 2171877-65-7)

7-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid, with the CAS number 2171877-65-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural architecture, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and an amide linkage. The presence of these functional groups makes it a valuable intermediate in the synthesis of more complex bioactive molecules.

The fluorenylmethoxycarbonyl moiety is particularly noteworthy as it serves as a protecting group for amino acids during peptide synthesis. This group is widely used in solid-phase peptide synthesis due to its stability under basic conditions and its ease of removal under mild acidic conditions. The incorporation of this group into the molecule under discussion suggests potential applications in peptide-based drug development, where precise control over amino acid sequences is crucial.

The core structure of 7-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid consists of a seven-carbon chain with an amide functional group at one end and an Fmoc-amino group at the other. The presence of the 4-methylpentanamido group introduces additional complexity, which can influence the compound's solubility, reactivity, and biological activity. Understanding these structural features is essential for predicting and harnessing the compound's potential applications.

In recent years, there has been a growing interest in the development of novel peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The compound in question, with its well-defined structure and functional groups, could serve as a valuable building block in the synthesis of such peptidomimetics. The fluorenylmethoxycarbonyl group provides a convenient handle for further chemical modifications, allowing researchers to tailor the molecule's properties to specific needs.

One of the most exciting areas of research involving this type of compound is its potential application in targeted drug delivery systems. By modifying the side chains or incorporating additional functional groups, researchers can create molecules that exhibit targeted binding to specific biological targets. This approach has shown promise in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The structural features of 7-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid make it an ideal candidate for such applications.

Another area where this compound could find utility is in the development of enzyme inhibitors. Many therapeutic drugs work by inhibiting specific enzymes that play a role in disease pathways. By designing molecules that mimic natural substrates or bind to enzyme active sites, researchers can develop potent inhibitors. The amide linkage and the presence of multiple rotatable bonds in this compound suggest that it could interact with enzymes in a meaningful way. Further studies are needed to explore these interactions and determine if they can be leveraged for therapeutic purposes.

The synthesis of 7-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) or flow chemistry, can enhance efficiency and scalability. Additionally, computational methods can be employed to predict reaction outcomes and identify optimal conditions.

In conclusion, 7-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid (CAS No. 2171877-65-7) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for synthesizing peptidomimetics and enzyme inhibitors. As research in this area continues to advance, compounds like this one are likely to play an increasingly important role in the development of novel therapeutics.